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Compound of Interest

Compound Name: VPC-18005

Cat. No.: B10831163 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

VPC-18005 is a small molecule inhibitor that targets the ETS-related gene (ERG), a key

transcription factor implicated in the development and progression of prostate cancer.[1][2] It

functions by directly interacting with the ERG-ETS domain, thereby disrupting its binding to

DNA and inhibiting ERG-induced transcription.[3][4] Proper preparation of a VPC-18005 stock

solution is the first critical step for in vitro and in vivo experiments to ensure accurate and

reproducible results. This document provides a detailed protocol for the solubilization and

storage of VPC-18005 using dimethyl sulfoxide (DMSO).

Quantitative Data Summary
The following table summarizes the essential physical and chemical properties of VPC-18005.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10831163?utm_src=pdf-interest
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5522078/
https://pubmed.ncbi.nlm.nih.gov/28465491/
https://www.medchemexpress.com/vpc-18005.html
https://admin.biosschina.com/goodsInstructionsExport?id=551878
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Weight 319.38 g/mol [3][5]

Appearance Solid powder, white to off-white [5]

Solubility in DMSO
≥ 60 mg/mL (approx. 187.86

mM)
[4][5]

Recommended Solvent DMSO (Dimethyl Sulfoxide) [3][4][5][6][7]

Stock Solution Storage

-80°C for up to 6 months;

-20°C for up to 1 month.

Protect from light.

[3][5]

Experimental Protocol: Preparation of a 10 mM VPC-
18005 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of VPC-18005 in DMSO.

This concentration is commonly used for initial stock solutions before further dilution for various

assays.[3][6]

Materials:

VPC-18005 solid powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Optional: Ultrasonic water bath

Procedure:
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Pre-handling: Before opening, bring the vial of VPC-18005 powder to room temperature to

prevent condensation of moisture. Gently tap the vial to ensure all the powder is at the

bottom.[8]

Weighing: Carefully weigh out the desired amount of VPC-18005 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.194

mg of VPC-18005.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (

g/mol ) / 1000

Mass (mg) = 10 mM x 1 mL x 319.38 g/mol / 1000 = 3.1938 mg

Solubilization: a. Add the weighed VPC-18005 powder to a sterile tube. b. Add the calculated

volume of high-purity DMSO. For the example above, add 1 mL of DMSO. It is

recommended to use fresh, anhydrous DMSO as it is hygroscopic and absorbed water can

impact solubility.[5][7] c. Tightly cap the tube and vortex thoroughly for several minutes to

dissolve the compound.

Ensuring Complete Dissolution: a. Visually inspect the solution for any undissolved particles.

b. If precipitation or cloudiness is observed, brief sonication in an ultrasonic water bath may

be required to facilitate complete dissolution.[4][5]

Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile cryovials.[3]

[8][9] b. Clearly label each aliquot with the compound name, concentration, date, and

solvent. c. For long-term storage (up to 6 months), store the aliquots at -80°C. For short-term

storage (up to 1 month), -20°C is suitable. Always protect the solution from light.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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